N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide

• IUPAC Name: N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide
• InChI: InChI=1S/C20H21N3O3S/c1-13-4-6-15(7-5-13)19(25)22-20-23(10-11-26-3)17-9-8-16(21-14(2)24)12-18(17)27-20/h4-9,12H,10-11H2,1-3H3,(H,21,24)
• InChI Key: IIIWQLMWBNYNKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)NC(=O)C)CCOC
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the Ullmann condensation where 2-chloro benzoic acid and substituted anilines were reacted in the presence of a copper catalyst followed by cyclization with polyphosphoric acid resulted in the formation of 2-fluoro/methoxy substituted acridones.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C20H21N3O3S. The average mass is 383.464 Da and the monoisotopic mass is 383.130371 Da.

Mechanism of Action

The mechanism of action of N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide involves its ability to selectively stain mitochondria. It has been shown to accumulate in mitochondria due to its lipophilic nature and its ability to interact with the mitochondrial membrane. Once inside the mitochondria, this compound emits fluorescence, which allows for the visualization of mitochondria.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on mitochondrial function and cell viability. It has been shown to be non-toxic and non-invasive, making it an ideal tool for studying mitochondrial dynamics and function.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide is its selectivity for mitochondria. This allows for the visualization of mitochondria without interfering with other cellular structures. Additionally, this compound is easy to use and can be used in a variety of experimental conditions.
However, there are also limitations to the use of this compound. One limitation is that it is a fluorescent dye and requires the use of fluorescence microscopy for visualization. Another limitation is that it is not suitable for long-term imaging studies as it can cause photobleaching and phototoxicity.

Future Directions

There are several future directions for the use of N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide in scientific research. One direction is the development of new derivatives of this compound with improved properties, such as increased selectivity for mitochondria, enhanced fluorescence intensity, and reduced photobleaching. Another direction is the use of this compound in the development of new therapies for mitochondrial diseases. Finally, this compound could be used to study mitochondrial dynamics and function in vivo, which would provide new insights into the role of mitochondria in health and disease.
Conclusion:
In conclusion, this compound is a valuable tool for studying mitochondrial dynamics, structure, and function. Its selectivity for mitochondria and ease of use make it an ideal tool for scientific research. While there are limitations to its use, the future directions for this compound research are promising and may lead to new insights into the role of mitochondria in health and disease.

Synthesis Methods

N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide is synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of benzothiazole, which is reacted with other chemicals to produce the final product. The details of the synthesis method are beyond the scope of this paper.

Scientific Research Applications

N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-methylbenzamide has been widely used in scientific research to study mitochondrial dynamics, structure, and function. It has been used to investigate mitochondrial morphology, mitochondrial membrane potential, mitochondrial fission and fusion, and mitochondrial transport. It has also been used to study mitochondrial dysfunction in various diseases, such as Parkinson's disease, Alzheimer's disease, and cancer.